Cas no 670260-30-7 (N-(4-Fluoro-2-methylphenyl)sulfonylglycine)

N-(4-Fluoro-2-methylphenyl)sulfonylglycine is a specialized sulfonamide derivative with applications in organic synthesis and pharmaceutical research. Its structure features a glycine moiety linked to a fluorinated and methyl-substituted phenylsulfonyl group, offering unique reactivity in peptide coupling and sulfonamide-based transformations. The presence of the fluorine atom enhances electronic properties, making it useful in the design of bioactive compounds. This compound is valued for its stability, solubility in common organic solvents, and compatibility with standard synthetic protocols. It serves as a versatile intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. High purity and consistent quality ensure reliable performance in research applications.
N-(4-Fluoro-2-methylphenyl)sulfonylglycine structure
670260-30-7 structure
Product Name:N-(4-Fluoro-2-methylphenyl)sulfonylglycine
CAS No:670260-30-7
MF:C9H10FNO4S
MW:247.243404865265
MDL:MFCD04493154
CID:870866
PubChem ID:701153
Update Time:2025-06-07

N-(4-Fluoro-2-methylphenyl)sulfonylglycine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluoro-2-methylphenylsulfonamido)acetic acid
    • 2-[(4-fluoro-2-methylphenyl)sulfonylamino]acetic acid
    • N-[(4-fluoro-2-methylphenyl)sulfonyl]glycine
    • N-[(4-fluoro-2-methylphenyl)sulfonyl]glycine(SALTDATA: FREE)
    • AC1LDTG9
    • AG-G-53167
    • CTK5C5580
    • MolPort-000-684-699
    • SureCN8034986
    • MFCD04493154
    • 670260-30-7
    • AKOS002386679
    • 2-(4-Fluoro-2-methylphenylsulfonamido)aceticacid
    • 2-(4-fluoro-2-methylbenzenesulfonamido)acetic acid
    • DTXSID80351481
    • SCHEMBL8034986
    • N-(4-Fluoro-2-methylbenzene-1-sulfonyl)glycine
    • CHEMBRDG-BB 7748265
    • BS-38392
    • N-(4-Fluoro-2-methylphenyl)sulfonylglycine
    • MDL: MFCD04493154
    • Inchi: 1S/C9H10FNO4S/c1-6-4-7(10)2-3-8(6)16(14,15)11-5-9(12)13/h2-4,11H,5H2,1H3,(H,12,13)
    • InChI Key: GKTIRCMUAIDOMF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1C)F)(NCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 247.03100
  • Monoisotopic Mass: 247.03145714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 91.85000
  • LogP: 1.96870

N-(4-Fluoro-2-methylphenyl)sulfonylglycine Pricemore >>

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